Cas no 444731-75-3 (N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine)

• Product Name: N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine
• CAS No: 444731-75-3
• MF: C₁₄H₁₄ClN₅
• MW: 287.747460842133
• MDL: MFCD12923006
• CID: 324543
• PubChem ID: 11608962
• Update Time: 2025-06-20

N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine
• 6-[N-(2-chloro-4-pyrimidinyl)methylamino]-2,3-dimethyl-2H-indazole
• 2H-Indazol-6-amine, N-(2-chloro-4-pyrimidinyl)-N,2,3-trimethyl-
• N-(2-chloro-4-pyrimidinyl)-N,2,3-trimethyl-2H-Indazol-6-amine
• N-(2-chloropyrimidin-4-yl)-N,2,3-trimethylindazol-6-amine
• N-(2-Chloropyrimidin-4-yl)-N-methyl-2,3-dimethyl-2H-indazol-6-amine
• GWH7RB3PB5
• A7064
• FT-0687641
• 444731-75-3
• AKOS015918031
• AS-71135
• CCG-358824
• AC-25865
• SB18242
• SCHEMBL589205
• DVGMRZQSSNNTFY-UHFFFAOYSA-N
• F9995-1141
• BCP13045
• DTXSID70469403
• MFCD12923006
• AM20090657
• N-(2-chloropyrimidin-4-yl)-N-methyl-2,3-dimethyl-2h-indazole-6-amine
• CS-B0769
• F11991
• EN300-265810
• (2-Chloro-pyrimidin-4-yl)-(2,3-dimethyl-2H-indazol-6-yl)-methyl-amine
• J-522901
• DB-038010
• Pazopanib related

• MDL： MFCD12923006
• Inchi： 1S/C14H14ClN5/c1-9-11-5-4-10(8-12(11)18-20(9)3)19(2)13-6-7-16-14(15)17-13/h4-8H,1-3H3
• InChI Key： DVGMRZQSSNNTFY-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C)C1C=CC2=C(C)N(C)N=C2C=1

Computed Properties

• Exact Mass: 287.09400
• Monoisotopic Mass: 287.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Melting Point: 167-173℃
• Boiling Point: 524.447°C at 760 mmHg
• PSA: 46.84000
• LogP: 3.09300

N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine

Introduction to N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine (CAS No. 444731-75-3)

N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting remarkable potential in the development of novel therapeutic agents. This compound, identified by its CAS number 444731-75-3, has garnered considerable attention due to its unique structural properties and biological activities. The molecular structure of this compound incorporates a pyrimidine ring substituted with a chlorine atom at the 2-position and an indazole core modified with methyl groups at the 2, 3, and 4 positions. Such modifications contribute to its distinct chemical and pharmacological characteristics.

The synthesis of N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of the pyrimidine ring, followed by the introduction of the indazole moiety and subsequent methylation. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired transformations efficiently.

In recent years, N-(2-Chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its role in oncology. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. Specifically, it has shown activity against tyrosine kinases, which are frequently overexpressed in tumors and contribute to uncontrolled cell growth. The chlorine substituent on the pyrimidine ring is particularly important, as it enhances binding affinity to target proteins by increasing electrophilicity and facilitating interactions with nucleophilic residues.

Furthermore, the indazole core of N-(N,2,3-trimethyl-2H-indazol-6-amine) contributes to its pharmacological profile by influencing solubility and metabolic stability. The presence of multiple methyl groups at the 2, 3, and 4 positions not only enhances lipophilicity but also modulates binding interactions with biological targets. This structural feature is crucial for achieving optimal pharmacokinetic properties, including appropriate absorption, distribution, metabolism, and excretion (ADME) profiles. Such attributes make this compound an attractive candidate for further development into a clinical drug.

The biological activity of N-(2-Chloropyrimidin-4-yl)-N,N,2,3-trimethyl-2H-indazol-6-amine has been further explored in vitro and in vivo models. Studies have revealed that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is essential for maintaining cellular viability and promoting tumor growth. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. These findings underscore its potential as a multifunctional therapeutic agent capable of addressing multiple aspects of cancer biology.

The development of N-(N,2,3-trimethyl-2H-indazol-6-amine) as a drug candidate also benefits from advances in computational chemistry and molecular modeling. These tools allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. By leveraging virtual screening techniques and structure-based drug design approaches, scientists can identify analogs with improved potency and reduced toxicity. This high-throughput computational strategy significantly accelerates the drug discovery process and enhances the likelihood of success in clinical trials.

In conclusion, N-(2-Chloropyrimidin-4-yl)-N,N,2,3-trimethyl-H-indazol-6-amine (CAS No.444731-75-3) is a promising compound with significant therapeutic potential in oncology and other disease areas.